4-Phenylhexa-2,5-dien-1-ol

• CAS No.: 114467-66-2
• Molecular Formula: C12H14O
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 4-phenylhexa-2,5-dien-1-ol
• InChI: InChI=1S/C12H14O/c1-2-11(9-6-10-13)12-7-4-3-5-8-12/h2-9,11,13H,1,10H2
• InChI Key: AFXATSGOIAVPTH-UHFFFAOYSA-N
• Canonical SMILES: C=CC(C=CCO)C1=CC=CC=C1

Description

4-Phenylhexa-2,5-dien-1-ol is a conjugated dienol featuring a six-carbon backbone with double bonds at positions 2 and 5, a hydroxyl group at position 1, and a phenyl substituent at position 4. The phenyl group introduces steric and electronic effects, differentiating it from aliphatic-substituted dienols like 3-Methylhexa-2,5-dien-1-ol or marine-derived 2,5-Octadien-1-ol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Phenylhexa-2,5-dien-1-ol can be achieved through several methods. One common approach involves the reaction of phenylacetylene with formaldehyde in the presence of a base, followed by reduction. Another method includes the use of Grignard reagents, where phenylmagnesium bromide reacts with an appropriate aldehyde or ketone to form the desired product.

Industrial Production Methods

Industrial production of 4-Phenylhexa-2,5-dien-1-ol typically involves large-scale reactions using optimized conditions to ensure high yield and purity. Catalysts and specific reaction conditions, such as temperature and pressure, are carefully controlled to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

4-Phenylhexa-2,5-dien-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The double bonds can be reduced to form saturated compounds.

Substitution: The phenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst is a typical method.

Substitution: Reagents such as bromine (Br₂) or nitric acid (HNO₃) are used for electrophilic aromatic substitution.

Major Products Formed

Oxidation: Formation of phenylhexadienone or phenylhexadienal.

Reduction: Formation of 4-phenylhexanol.

Substitution: Formation of brominated or nitrated derivatives of the phenyl group.

Scientific Research Applications

4-Phenylhexa-2,5-dien-1-ol has various applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Phenylhexa-2,5-dien-1-ol involves its interaction with various molecular targets and pathways. The conjugated double bonds and hydroxyl group allow it to participate in a range of chemical reactions, influencing biological systems and chemical processes. Its effects are mediated through interactions with enzymes, receptors, and other biomolecules, leading to changes in cellular functions and metabolic pathways.

Comparison with Similar Compounds

Comparison with Structural Analogs and Isomers

Structural Isomerism: 6-Phenylhexa-3,5-dien-1-ol

The positional isomer (3E,5E)-6-phenylhexa-3,5-dien-1-ol (CAS 21614-98-2) differs in double bond placement (positions 3 and 5) and phenyl substitution (position 6) . Key differences include:

• Synthetic Routes: While 6-phenylhexa-3,5-dien-1-ol is synthesized via silylation and hydride reduction , 4-phenylhexa-2,5-dien-1-ol may require tailored methods, such as Pd/Cu-catalyzed allylation seen in related dienols .

Substituent Effects

• Boronates and Silyl Groups : Compounds like (2E,5Z)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trimethylsilyl)hexa-2,5-dien-1-ol demonstrate how electron-withdrawing boronate esters enhance electrophilic reactivity, whereas the phenyl group in 4-phenylhexa-2,5-dien-1-ol may promote π-π interactions or steric hindrance.
• Methyl vs. Phenyl : 3-Methylhexa-2,5-dien-1-ol (CAS 855905-85-0) has a lower molecular weight (112.2 g/mol) and simpler aliphatic structure, resulting in higher volatility compared to the aromatic-substituted analog .

Data Tables

Table 2: Spectroscopic Data Comparison

Compound Name	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	HRMS (Observed)	Reference
4-Phenylhexa-2,5-dien-1-ol*	Not reported	Not reported	Not reported	-
(2E,5Z)-1,5-Diphenylhepta-2,5-dien-1-ol	Aromatic H: 7.2–7.4	C=O: 125–130; -OH: 60–65	[M+H]+: 363.2142
(3E,5E)-6-Silylhexa-3,5-dien-1-ol	Olefinic H: 5.5–6.0	Si-CH3: 0–1; C=C: 125–130	[M-H2O+H]+: 515.1512

Research Implications and Gaps

• Applications: Boronated dienols show promise in Suzuki-Miyaura couplings , while marine-derived dienols like 2,5-Octadien-1-ol have ecological roles . The phenyl group in 4-phenylhexa-2,5-dien-1-ol may lend utility in materials science or asymmetric catalysis.
• Characterization : Standard techniques (NMR, HRMS) used for analogs would apply, with attention to aromatic proton signals and conjugation effects.